Cas no 1866565-63-0 (1-[2-(Dimethylamino)ethyl]-3-(2-fluoroethyl)thiourea)

• Product Name: 1-[2-(Dimethylamino)ethyl]-3-(2-fluoroethyl)thiourea
• CAS No: 1866565-63-0
• MF: C₇H₁₆FN₃S
• MW: 193.285443305969
• CID: 5972537
• PubChem ID: 165840956
• Update Time: 2025-05-23

1-[2-(Dimethylamino)ethyl]-3-(2-fluoroethyl)thiourea Chemical and Physical Properties

Names and Identifiers

• EN300-1274838
• 1866565-63-0
• 1-[2-(dimethylamino)ethyl]-3-(2-fluoroethyl)thiourea
• 1-[2-(Dimethylamino)ethyl]-3-(2-fluoroethyl)thiourea

• Inchi： 1S/C7H16FN3S/c1-11(2)6-5-10-7(12)9-4-3-8/h3-6H2,1-2H3,(H2,9,10,12)
• InChI Key： KPLMQUVYEFWCFA-UHFFFAOYSA-N
• SMILES： S=C(NCCF)NCCN(C)C

Computed Properties

• Exact Mass: 193.10489686g/mol
• Monoisotopic Mass: 193.10489686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.4Ų

Additional information on 1-[2-(Dimethylamino)ethyl]-3-(2-fluoroethyl)thiourea

Research Briefing on 1-[2-(Dimethylamino)ethyl]-3-(2-fluoroethyl)thiourea (CAS: 1866565-63-0) in Chemical Biology and Pharmaceutical Applications

The compound 1-[2-(Dimethylamino)ethyl]-3-(2-fluoroethyl)thiourea (CAS: 1866565-63-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiourea derivative, characterized by its unique structural features, including a dimethylaminoethyl group and a fluoroethyl moiety, has shown promising potential in various therapeutic and diagnostic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a compound of interest for further investigation.

One of the key areas of research involving this compound is its role as a precursor or intermediate in the synthesis of more complex molecules. The presence of both a thiourea group and a fluoroethyl substituent provides opportunities for further functionalization, enabling the development of novel pharmacophores. Recent publications have highlighted its utility in the design of targeted drug delivery systems, where the fluoroethyl group can be leveraged for positron emission tomography (PET) imaging applications.

In addition to its synthetic applications, 1-[2-(Dimethylamino)ethyl]-3-(2-fluoroethyl)thiourea has been investigated for its biological activity. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymatic pathways, particularly those involved in inflammation and cancer progression. For instance, research has demonstrated its potential as a modulator of protein kinases, which are critical targets in oncology. These findings underscore the compound's versatility and its potential as a scaffold for drug development.

The pharmacokinetic and toxicological profiles of this compound are also under active investigation. Early-stage in vitro and in vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. While the compound shows favorable solubility and permeability characteristics, further studies are needed to assess its safety and efficacy in preclinical models. These efforts are essential for advancing the compound toward clinical applications.

In conclusion, 1-[2-(Dimethylamino)ethyl]-3-(2-fluoroethyl)thiourea (CAS: 1866565-63-0) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural attributes and demonstrated biological activities make it a valuable tool for drug discovery and development. Future studies should focus on optimizing its synthetic routes, elucidating its mechanism of action, and evaluating its therapeutic potential in disease models. The continued investigation of this compound is expected to yield significant advancements in the field.